Cas no 792970-07-1 (3-(Methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid)

• Product name: 3-(Methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 792970-07-1
• MF: C₁₀H₁₃N₃O₇
• MW: 287.226
• CID: 2196684
• PubChem ID: 53439490

3-(Methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid
• 2-(2-ethoxyethyl)-5-methoxycarbonyl-4-nitropyrazole-3-carboxylic acid
• SCHEMBL332743
• DTXSID10701950
• 4-Nitro-1-(2-ethoxyethyl)-1H-pyrazole-3,5-dicarboxylic acid 3-methyl ester
• DB-012052
• LCMJCOHUPUWCGZ-UHFFFAOYSA-N
• 1-(2-Ethoxyethyl)-3-(methoxycarbonyl)-4-nitro-1H-pyrazole-5-carboxylic acid
• 792970-07-1

• Inchi： InChI=1S/C10H13N3O7/c1-3-20-5-4-12-8(9(14)15)7(13(17)18)6(11-12)10(16)19-2/h3-5H2,1-2H3,(H,14,15)
• InChI Key： LCMJCOHUPUWCGZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 287.07534976Da
• Monoisotopic Mass: 287.07534976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.51